Cas no 2848-96-6 (3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one)

• Product Name: 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• CAS No: 2848-96-6
• MF: C₁₇H₁₂Cl₂N₂O₃
• MW: 363.19478225708
• MDL: MFCD00869660
• CID: 43489
• PubChem ID: 329750259
• Update Time: 2025-10-28

3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2-oxo-2H-1,4-benzodiazepin-3-yl acetate
• [7-chloro-5-(2-chlorophenyl)-2-oxo-1,3-dihydro-1,4-benzodiazepin-3-yl] acetate
• Lorazepam Acetate
• (±)-Lorazepam
• 7-chloro-5-(2-chlorophenyl)-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl acetate
• A819474
• 2H-1,4-BENZODIAZEPIN-2-ONE, 7-CHLORO-5-(O-CHLOROPHENYL)-1,3-DIHYDRO-3-HYDROXY-, ACETATE
• UNII-Y4HA6DWZ18
• Y4HA6DWZ18
• NS00049307
• LORAZEPAM IMPURITY B [EP IMPURITY]
• acetic acid [7-chloro-5-(2-chlorophenyl)-2-oxo-1,3-dihydro-1,4-benzodiazepin-3-yl] ester
• AE-641/11700483
• Lorazepam Acetate ((3RS)-7-Chloro-5-(2-chlorophenyl)-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl Acetate) 0.1 mg/ml in Acetonitrile
• SCHEMBL6527459
• 2848-96-6
• (E)-7-chloro-5-(2-chlorophenyl)-2-oxo-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl acetate
• Oprea1_469957
• EINECS 220-653-7
• ZINC00726136
• LORAZEPAM ACETATE, (+/-)-
• 7-Chloro-5-(2-chlorophenyl)-2-hydroxy-3H-1,4-benzodiazepin-3-yl acetate
• (3RS)-7-Chloro-5-(2-chlorophenyl)-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-ylAcetate (Lorazepam Acetate)
• 2H-1,4-Benzodiazepin-2-one, 3-(acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-
• 3-Acetyloxy-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• RO-7-8407
• Q27294252
• Lorazepam Acetate ((3RS)-7-Chloro-5-(2-chlorophenyl)-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl Acetate)
• (3RS)-7-CHLORO-5-(2-CHLOROPHENYL)-2-OXO-2,3-DIHYDRO-1H-1,4-BENZODIAZEPIN-3-YL ACETATE
• FT-0634517
• [7-chloro-5-(2-chlorophenyl)-2-oxo-1, 3-dihydro-1, 4-benzodiazepin-3-yl] acetate
• CHEMBL507764
• DTXSID00951169

• MDL： MFCD00869660
• Inchi： 1S/C17H12Cl2N2O3/c1-9(22)24-17-16(23)20-14-7-6-10(18)8-12(14)15(21-17)11-4-2-3-5-13(11)19/h2-8,17H,1H3,(H,20,23)
• InChI Key： CYDZMDOLVUBPNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NC(C(N2)=O)OC(C)=O

Computed Properties

• Exact Mass: 362.02200
• Monoisotopic Mass: 362.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.45
• Boiling Point: 524.4 °C at 760 mmHg
• Flash Point: 270.9 °C
• Refractive Index: 1.656
• PSA: 67.76000
• LogP: 3.24570

3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one

Comprehensive Overview of 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one (CAS No. 2848-96-6)

3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one, with the CAS number 2848-96-6, is a chemically modified derivative of the 1,4-benzodiazepine class. This compound has garnered significant attention in pharmaceutical research due to its unique structural features and potential applications. The presence of acetyloxy and chlorophenyl groups in its molecular framework distinguishes it from other benzodiazepine derivatives, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular formula and structural complexity contribute to its diverse reactivity and potential utility in drug development. Researchers often investigate 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one for its pharmacological properties, particularly in the context of central nervous system (CNS) modulation. Its benzodiazepine core is known for interactions with GABA receptors, which play a critical role in neurotransmission and neurological function. This has led to inquiries about its potential analogs and their effects on anxiety, sleep disorders, and other CNS-related conditions.

In recent years, the scientific community has shown growing interest in CAS 2848-96-6 due to advancements in structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and selectivity for specific biological targets. Additionally, the rise of computational chemistry and AI-driven drug discovery has facilitated virtual screening of 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one derivatives, accelerating the identification of promising candidates for further testing.

Another area of exploration involves the compound's metabolic stability and bioavailability. Given the increasing demand for orally active pharmaceuticals, researchers are investigating how structural modifications of 2848-96-6 can enhance its pharmacokinetic profile. Questions frequently arise about its solubility, half-life, and potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism.

From a synthetic chemistry perspective, 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one serves as a valuable intermediate in the preparation of more complex molecules. Its chlorine substituents and acetylated hydroxyl group offer multiple sites for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the current trend toward fragment-based drug design and combinatorial chemistry.

Environmental and regulatory considerations also play a role in discussions about CAS 2848-96-6. As sustainability becomes a priority in the chemical industry, researchers are exploring greener synthetic routes for this compound. Topics such as catalytic efficiency, waste reduction, and atom economy are frequently searched in conjunction with benzodiazepine synthesis, reflecting the broader shift toward eco-friendly practices.

In summary, 3-(Acetyloxy)-7-chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one (2848-96-6) represents a versatile and intriguing compound with wide-ranging applications in medicinal chemistry and drug discovery. Its structural features, combined with ongoing advancements in computational modeling and synthetic methodologies, ensure its continued relevance in scientific research. As the field evolves, this compound will likely remain a focal point for innovation and exploration.